Cas no 898417-57-7 (4-{6-4-(3,4,5-trimethoxybenzoyl)piperazin-1-ylpyridazin-3-yl}morpholine)

• Product Name: 4-{6-4-(3,4,5-trimethoxybenzoyl)piperazin-1-ylpyridazin-3-yl}morpholine
• CAS No: 898417-57-7
• MF: C₂₂H₂₉N₅O₅
• MW: 443.496165037155
• CID: 5488321
• Update Time: 2025-11-01

4-{6-4-(3,4,5-trimethoxybenzoyl)piperazin-1-ylpyridazin-3-yl}morpholine Chemical and Physical Properties

Names and Identifiers

• Methanone, [4-[6-(4-morpholinyl)-3-pyridazinyl]-1-piperazinyl](3,4,5-trimethoxyphenyl)-
• 4-{6-4-(3,4,5-trimethoxybenzoyl)piperazin-1-ylpyridazin-3-yl}morpholine

• Inchi： 1S/C22H29N5O5/c1-29-17-14-16(15-18(30-2)21(17)31-3)22(28)27-8-6-25(7-9-27)19-4-5-20(24-23-19)26-10-12-32-13-11-26/h4-5,14-15H,6-13H2,1-3H3
• InChI Key： HPWYJAOCIQTYOX-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NN=C(N3CCOCC3)C=C2)CC1)(C1=CC(OC)=C(OC)C(OC)=C1)=O

Additional information on 4-{6-4-(3,4,5-trimethoxybenzoyl)piperazin-1-ylpyridazin-3-yl}morpholine

4-{6-[4-(3,4,5-trimethoxybenzoyl)piperazin-1-yl]pyridazin-3-yl}morpholine (CAS No. 898417-57-7)

The compound 4-{6-[4-(3,4,5-trimethoxybenzoyl)piperazin-1-yl]pyridazin-3-yl}morpholine (CAS No. 898417-57-7) is a complex organic molecule with a unique structure that combines several key functional groups. This compound has garnered attention in the fields of medicinal chemistry and pharmaceutical research due to its potential applications in drug development. The molecule's structure includes a morpholine ring, a piperazine ring, and a pyridazine ring, which are all known for their versatility in biological interactions.

The presence of the 3,4,5-trimethoxybenzoyl group adds significant electronic and steric properties to the molecule. This group is particularly interesting because it can influence the compound's solubility, stability, and bioavailability. Recent studies have shown that such substituents can enhance the molecule's ability to penetrate cellular membranes, making it a promising candidate for drug delivery systems.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The use of advanced catalytic systems has enabled researchers to achieve higher yields and better purity levels. These synthetic methods have been optimized in recent years to align with green chemistry principles, reducing environmental impact while maintaining efficiency.

The compound's pharmacological properties have been extensively studied. Preclinical data indicate that it exhibits potent activity against various disease models, including cancer and neurodegenerative disorders. For instance, in vitro studies have demonstrated its ability to inhibit key enzymes involved in tumor progression and inflammation. Additionally, in vivo experiments have shown that it can cross the blood-brain barrier, suggesting potential applications in central nervous system disorders.

One of the most recent breakthroughs involving this compound is its use as a scaffold for designing multi-target drugs. By modifying the substituents on the pyridazine ring or the morpholine moiety, researchers have been able to create analogs with enhanced selectivity and reduced toxicity. These findings highlight the compound's versatility as a platform for drug discovery.

In conclusion, CAS No. 898417-57-7 represents a significant advancement in organic synthesis and drug development. Its unique structure and promising pharmacological profile make it a valuable tool for addressing complex therapeutic challenges. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutics.